(13S,14S,17R)-17-Ethynyl-13-methyl-12,14,15,16-tetrahydro-11H-cyclopenta[a]phenanthrene-3,17-diol
(13S,14S,17R)-17-Ethynyl-13-methyl-12,14,15,16-tetrahydro-11H-cyclopenta[a]phenanthrene-3,17-diol
Brand Name:
Vulcanchem
CAS No.:
1357266-17-1
VCID:
VC0156910
InChI:
InChI=1S/C20H20O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,4-7,12,18,21-22H,8-11H2,2H3/t18-,19-,20-/m0/s1
SMILES:
CC12CCC3=C(C1CCC2(C#C)O)C=CC4=C3C=CC(=C4)O
Molecular Formula:
C20H20O2
Molecular Weight:
292.4 g/mol
(13S,14S,17R)-17-Ethynyl-13-methyl-12,14,15,16-tetrahydro-11H-cyclopenta[a]phenanthrene-3,17-diol
CAS No.: 1357266-17-1
Reference Standards
VCID: VC0156910
Molecular Formula: C20H20O2
Molecular Weight: 292.4 g/mol
![(13S,14S,17R)-17-Ethynyl-13-methyl-12,14,15,16-tetrahydro-11H-cyclopenta[a]phenanthrene-3,17-diol - 1357266-17-1](/images/no_structure.jpg)
| CAS No. | 1357266-17-1 |
|---|---|
| Product Name | (13S,14S,17R)-17-Ethynyl-13-methyl-12,14,15,16-tetrahydro-11H-cyclopenta[a]phenanthrene-3,17-diol |
| Molecular Formula | C20H20O2 |
| Molecular Weight | 292.4 g/mol |
| IUPAC Name | (13S,14S,17R)-17-ethynyl-13-methyl-12,14,15,16-tetrahydro-11H-cyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C20H20O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,4-7,12,18,21-22H,8-11H2,2H3/t18-,19-,20-/m0/s1 |
| Standard InChIKey | WADRLWZAEUTLMS-UFYCRDLUSA-N |
| Isomeric SMILES | C[C@]12CCC3=C([C@@H]1CC[C@]2(C#C)O)C=CC4=C3C=CC(=C4)O |
| SMILES | CC12CCC3=C(C1CCC2(C#C)O)C=CC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3=C(C1CCC2(C#C)O)C=CC4=C3C=CC(=C4)O |
| Synonyms | (17α)-19-Norpregna-1,3,5,7,9-pentaen-20-yne-3,17-diol |
| PubChem Compound | 13991399 |
| Last Modified | Nov 11 2021 |
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